Cas no 2229612-99-9 (3-(4,6-dichloropyrimidin-5-yl)-3-fluoropropan-1-amine)

• Product Name: 3-(4,6-dichloropyrimidin-5-yl)-3-fluoropropan-1-amine
• CAS No: 2229612-99-9
• MF: C₇H₈Cl₂FN₃
• MW: 224.062922477722
• CID: 6452972
• PubChem ID: 165706883
• Update Time: 2025-09-19

3-(4,6-dichloropyrimidin-5-yl)-3-fluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4,6-dichloropyrimidin-5-yl)-3-fluoropropan-1-amine
• EN300-1983688
• 2229612-99-9

• Inchi： 1S/C7H8Cl2FN3/c8-6-5(4(10)1-2-11)7(9)13-3-12-6/h3-4H,1-2,11H2
• InChI Key： WQBNFMRLXDDNGH-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)C(CCN)F

Computed Properties

• Exact Mass: 223.0079308g/mol
• Monoisotopic Mass: 223.0079308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(4,6-dichloropyrimidin-5-yl)-3-fluoropropan-1-amine

Comprehensive Overview of 3-(4,6-Dichloropyrimidin-5-yl)-3-fluoropropan-1-amine (CAS No. 2229612-99-9)

The compound 3-(4,6-dichloropyrimidin-5-yl)-3-fluoropropan-1-amine (CAS No. 2229612-99-9) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. With its unique structural features, including a dichloropyrimidine core and a fluoropropanamine side chain, this molecule exhibits remarkable potential for applications in drug discovery and crop protection. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its ability to modulate biological targets with precision.

In recent years, the demand for heterocyclic compounds like 3-(4,6-dichloropyrimidin-5-yl)-3-fluoropropan-1-amine has surged, driven by advancements in high-throughput screening and fragment-based drug design. This compound’s pyrimidine scaffold is a key motif in many FDA-approved drugs, making it a hot topic in pharmaceutical R&D. Additionally, its fluorine substitution enhances metabolic stability and bioavailability, addressing common challenges in modern drug development. These attributes align with the growing trend of fluorinated pharmaceuticals, a niche that has seen exponential growth due to its impact on drug efficacy.

From an agrochemical perspective, 3-(4,6-dichloropyrimidin-5-yl)-3-fluoropropan-1-amine is being explored for its potential as a pesticide intermediate. The dichloropyrimidine moiety is known to interact with enzymes critical to pest survival, offering a pathway for developing next-generation crop protection agents. This is particularly relevant as the agricultural sector seeks sustainable solutions to combat resistance in pests and weeds. The compound’s structural versatility allows for derivatization, enabling the creation of tailored molecules with improved environmental profiles.

The synthesis of 3-(4,6-dichloropyrimidin-5-yl)-3-fluoropropan-1-amine involves multi-step organic reactions, often starting from commercially available pyrimidine precursors. Key steps include halogenation, nucleophilic substitution, and amine protection/deprotection, all of which require meticulous optimization to achieve high yields and purity. Researchers frequently employ chromatographic techniques and spectroscopic analysis (e.g., NMR, LC-MS) to characterize the compound, ensuring its suitability for downstream applications. This rigorous process underscores the importance of quality control in fine chemical manufacturing.

One of the most searched questions regarding 3-(4,6-dichloropyrimidin-5-yl)-3-fluoropropan-1-amine revolves around its mechanism of action in biological systems. While detailed studies are ongoing, preliminary data suggest that the compound’s electrophilic centers (e.g., the dichloropyrimidine ring) may interact with nucleophilic residues in target proteins, leading to inhibition or activation of specific pathways. This mechanism is of particular interest in oncology research, where similar compounds have shown promise as kinase inhibitors. Such findings highlight the compound’s potential to address unmet medical needs in precision medicine.

Another trending topic is the environmental impact of fluorinated compounds like 3-(4,6-dichloropyrimidin-5-yl)-3-fluoropropan-1-amine. While fluorine atoms can enhance a molecule’s performance, their persistence in ecosystems has raised concerns. Researchers are actively investigating biodegradation pathways and green chemistry approaches to mitigate these effects. This aligns with the broader industry shift toward eco-friendly synthesis and sustainable chemical design, which are increasingly prioritized by regulatory bodies and consumers alike.

In conclusion, 3-(4,6-dichloropyrimidin-5-yl)-3-fluoropropan-1-amine (CAS No. 2229612-99-9) represents a compelling case study in the intersection of chemical innovation and applied science. Its dual relevance to pharmaceuticals and agrochemicals, coupled with its structural novelty, positions it as a valuable asset for researchers tackling global challenges in health and agriculture. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in shaping the future of molecular design.